Cas no 898407-23-3 (N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide)

• Product Name: N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide
• CAS No: 898407-23-3
• MF: C₂₂H₂₅F₂N₃O₄S
• MW: 465.513411283493
• CID: 5833511
• PubChem ID: 18574619
• Update Time: 2025-06-25

N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024661386
• N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-fluorophenyl)oxamide
• N-{2-[1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-yl]ethyl}-N'-(4-fluorophenyl)ethanediamide
• N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(4-fluorophenyl)oxalamide
• F2571-0647
• 898407-23-3
• N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide

• Inchi： 1S/C22H25F2N3O4S/c1-15-14-17(24)7-10-20(15)32(30,31)27-13-3-2-4-19(27)11-12-25-21(28)22(29)26-18-8-5-16(23)6-9-18/h5-10,14,19H,2-4,11-13H2,1H3,(H,25,28)(H,26,29)
• InChI Key： HCGNMESYJKWQDA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)F)(N1CCCCC1CCNC(C(NC1C=CC(=CC=1)F)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 465.15338378g/mol
• Monoisotopic Mass: 465.15338378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide

N-{2-1-(4-Fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide (CAS No. 898407-23-3): A Comprehensive Overview

N-{2-1-(4-Fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide (CAS No. 898407-23-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 898407-23-3, is characterized by its unique structural features, which include a piperidine ring, a benzene sulfonamide moiety, and a fluorinated phenyl group. These structural elements contribute to its pharmacological properties and make it a valuable candidate for various research and development initiatives.

The synthesis of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. The process typically begins with the preparation of the piperidine derivative, followed by the introduction of the benzene sulfonamide group and the fluorinated phenyl moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research.

In terms of its biological activity, N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide has been extensively studied for its potential as a therapeutic agent. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, recent studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are implicated in cancer progression and other proliferative disorders. This makes it a promising candidate for the development of targeted cancer therapies.

Additionally, N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide has been evaluated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that it can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators. This property is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide has also been investigated to understand its behavior in biological systems. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a drug candidate. The compound's high bioavailability and low toxicity further support its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies to explore its therapeutic potential in specific disease indications.

Beyond its therapeutic applications, N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide has also found use as a research tool in chemical biology and drug discovery. Its unique structural features make it an excellent probe for studying protein-protein interactions and other biological processes at the molecular level. Researchers are leveraging this compound to gain insights into complex biological systems and identify novel targets for drug development.

In conclusion, N-{2-1-(4-fluoro-2-methylbenzenesulfonyl)piperidin-2-ylethyl}-N'-(4-fluorophenyl)ethanediamide (CAS No. 898407-23-3) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural characteristics, combined with its favorable biological activity and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of various diseases and developing effective treatments.